1-Benzyl-3-pyrrolidinyl hydroxy(diphenyl)acetate

• Molecular Formula: C25H25NO3
• Molecular Weight: 387.5 g/mol
• IUPAC Name: (1-benzylpyrrolidin-3-yl) 2-hydroxy-2,2-diphenylacetate
• InChI: InChI=1S/C25H25NO3/c27-24(29-23-16-17-26(19-23)18-20-10-4-1-5-11-20)25(28,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,23,28H,16-19H2
• InChI Key: ZOAOWHPGYZFBSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)CC4=CC=CC=C4

Description

1-Benzyl-3-pyrrolidinyl hydroxy(diphenyl)acetate is a useful research compound. Its molecular formula is C25H25NO3 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 12 g methyl benzilate and 8.2 g 1-benzyl-3-pyrrolidinol in 200 ml n-heptane is added 100 mg sodium hydride and the mixture refluxed for 4 hours, separating the methanol formed in a Dean-Stark separator. The cooled organic phase is washed with water and then extracted with 2N HCl. The aqueous phase is made alkaline with solid K2CO3 and extracted with ether to give 1-benzyl-3-(2,2-diphenyl-2-hydroxyacetoxy)pyrrolidine as an oil (18.2 g).